1-(3-cyano-6-methylquinolin-4-yl)-N-(4-isopropylphenyl)piperidine-4-carboxamide

• IUPAC Name: 1-(3-cyano-6-methylquinolin-4-yl)-N-(4-propan-2-ylphenyl)piperidine-4-carboxamide
• InChI: InChI=1S/C26H28N4O/c1-17(2)19-5-7-22(8-6-19)29-26(31)20-10-12-30(13-11-20)25-21(15-27)16-28-24-9-4-18(3)14-23(24)25/h4-9,14,16-17,20H,10-13H2,1-3H3,(H,29,31)
• InChI Key: IKKYJVBBNUFCQZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(=CN=C2C=C1)C#N)N3CCC(CC3)C(=O)NC4=CC=C(C=C4)C(C)C
• Molecular Formula: C26H28N4O
• Molecular Weight: 412.5 g/mol

Description

1-(3-cyano-6-methylquinolin-4-yl)-N-(4-isopropylphenyl)piperidine-4-carboxamide, commonly known as CQPA, is a novel compound that has gained significant attention in the scientific community due to its potential applications in drug development. CQPA is a piperidine-based compound that has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.

Scientific Research Applications

Enantioselective Synthesis for CGRP Receptor Inhibitors

A study developed a convergent, stereoselective, and economical synthesis for a potent calcitonin gene-related peptide (CGRP) receptor antagonist, demonstrating the application in the synthesis of drug substances. This research outlines challenges and advantages in the assembly of such molecules, indicating the importance of stereochemistry in drug design and development (Cann et al., 2012).

Multicomponent Reaction Products

Another study reported the synthesis of structurally novel bicyclic products through a multicomponent reaction involving acetoacetanilide and malononitrile. This research highlights the significance of crystallography and Hirshfeld surface analysis in understanding the molecular structures of reaction products (Naghiyev et al., 2020).

Metabolism of Diarylpyrazoles

Diarylpyrazoles, including compounds with structural similarities to the molecule , have been studied for their in vitro metabolism. This work is crucial for understanding how such compounds are metabolized in the body, which is essential for drug development processes (Zhang et al., 2005).

Crystal Structures and Hirshfeld Surface Analyses

Research on compounds with similar structures, focusing on their crystal structures and Hirshfeld surface analyses, provides insight into the intermolecular interactions within crystals. Such studies are fundamental for the pharmaceutical industry in drug formulation and design (Ullah & Stoeckli-Evans, 2021).

Synthesis and Estrogen Receptor Binding Affinity

The synthesis and evaluation of compounds for their estrogen receptor binding affinity and molecular docking demonstrate applications in the development of therapeutic agents for conditions like breast cancer. This research underscores the molecular engineering approach in targeting specific receptors (Parveen et al., 2017).